4-chloro-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzenesulfonamide

• IUPAC Name: 4-chloro-N-[2-(4-chloro-2-nitroanilino)ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H13Cl2N3O4S/c15-10-1-4-12(5-2-10)24(22,23)18-8-7-17-13-6-3-11(16)9-14(13)19(20)21/h1-6,9,17-18H,7-8H2
• InChI Key: GVOYPQGMAGFKAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)NCCNC2=C(C=C(C=C2)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C14H13Cl2N3O4S
• Molecular Weight: 390.2 g/mol

Description

4-chloro-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzenesulfonamide is a chemical compound that is commonly used in scientific research. This compound is also known as N-(4-chloro-2-nitrophenyl)-N-(2-(4-chlorobenzenesulfonyl)ethyl)amine. It is a sulfonamide derivative that has been found to have various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 4-chloro-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to inhibit the growth of bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
4-chloro-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzenesulfonamide has been found to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of bacteria. Additionally, it has been found to have anti-inflammatory properties and has been used in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzenesulfonamide in lab experiments is its ability to selectively target cancer cells and bacteria. This makes it a useful tool in the development of new cancer drugs and antibiotics. However, one limitation of using this compound is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are many future directions for research involving 4-chloro-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzenesulfonamide. One area of research is the development of new cancer drugs that are based on this compound. Additionally, there is ongoing research into the use of this compound in the treatment of infectious diseases. Finally, there is interest in exploring the potential of this compound as a tool for studying the mechanisms of cancer and bacterial growth.

Synthesis Methods

The synthesis of 4-chloro-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzenesulfonamide involves the reaction of 4-chloro-2-nitroaniline with 4-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with 2-aminoethylamine to yield the final product. The synthesis method is relatively straightforward and can be carried out in a laboratory setting using standard organic chemistry techniques.

Scientific Research Applications

4-chloro-N-{2-[(4-chloro-2-nitrophenyl)amino]ethyl}benzenesulfonamide has been found to have various scientific research applications. One of the most significant applications of this compound is in the study of cancer. It has been found to have anticancer properties and has been used in the development of new cancer drugs. Additionally, it has been found to have antimicrobial properties and has been used in the study of infectious diseases.